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Compound of Interest

4-Methoxy-2,5-
Compound Name:
dimethylbenzaldehyde

Cat. No.: B1293634

An In-depth Technical Guide to 4-Methoxy-2,5-dimethylbenzaldehyde for Researchers and
Drug Development Professionals.

This guide provides a comprehensive overview of 4-Methoxy-2,5-dimethylbenzaldehyde, a
versatile aromatic aldehyde utilized in medicinal chemistry and organic synthesis. It details
commercial suppliers, key chemical properties, and its application as a precursor for
synthesizing biologically active molecules. This document is intended for researchers,
scientists, and professionals involved in drug discovery and development.

Introduction to 4-Methoxy-2,5-
dimethylbenzaldehyde

4-Methoxy-2,5-dimethylbenzaldehyde, also known as 2,5-dimethyl-p-anisaldehyde, is an
organic compound with the molecular formula C10H1202.[1] Its structure features a
benzaldehyde core with a methoxy group and two methyl groups attached to the aromatic ring.
[1] This substitution pattern makes it a valuable intermediate for the synthesis of more complex
molecules, including various heterocyclic compounds and fine chemicals.[1] In the context of
drug development, it is particularly noted as a precursor for chalcones, a class of compounds
investigated for their potential antimicrobial, antioxidant, anti-inflammatory, and anticancer
properties.[1]

Commercial Suppliers and Product Specifications
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A variety of chemical suppliers offer 4-Methoxy-2,5-dimethylbenzaldehyde, typically with high
purity suitable for research and development purposes. The table below summarizes the
specifications from several prominent suppliers.
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Applications in Drug Development and Organic
Synthesis

4-Methoxy-2,5-dimethylbenzaldehyde serves as a key building block in the synthesis of
various biologically active compounds. Its primary application in medicinal chemistry is in the
preparation of chalcones and other heterocyclic molecules.

Chalcone Synthesis: Chalcones, or 1,3-diphenyl-2-propene-1-ones, are precursors to
flavonoids and isoflavonoids and are known for a wide range of pharmacological activities,
including antimicrobial, anti-inflammatory, and anticancer effects. 4-Methoxy-2,5-
dimethylbenzaldehyde is used as the aldehyde component in the Claisen-Schmidt
condensation reaction to produce substituted chalcones.

Heterocyclic Compound Synthesis: The aldehyde functional group is highly reactive and allows
for the construction of various heterocyclic ring systems, such as pyrazoles, pyridines, and
thiazoles, which are common scaffolds in pharmaceutical compounds.[1]

Experimental Protocols

The following section details a key experimental methodology for the synthesis of chalcones
using 4-Methoxy-2,5-dimethylbenzaldehyde.

General Protocol for Chalcone Synthesis via Claisen-
Schmidt Condensation

This protocol describes a base-catalyzed condensation between an acetophenone and an
aromatic aldehyde to form a chalcone.

Materials:
e 4-Methoxy-2,5-dimethylbenzaldehyde

» A substituted acetophenone (e.g., 4-methoxy acetophenone)
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Methanol

Potassium hydroxide (KOH) solution in methanol
0.1 N Hydrochloric acid (HCI)

Stirring apparatus

Filtration equipment

Thin Layer Chromatography (TLC) apparatus for reaction monitoring

Procedure:

Dissolve equimolar concentrations of 4-Methoxy-2,5-dimethylbenzaldehyde and the
selected substituted acetophenone in methanol.

Slowly add a methanolic potassium hydroxide solution to the mixture while stirring at room
temperature.

Continue stirring the reaction mixture. The reaction progress can be monitored using TLC.
Reaction times can vary from a couple of hours to several hours depending on the specific
reactants.

Once the reaction is complete, acidify the mixture with 0.1 N HCI.
Filter the resulting precipitate, wash it with water, and dry it.

The crude product can be purified by recrystallization from a suitable solvent, such as
methanol, to yield the pure chalcone.

Visualizations

The following diagrams illustrate the synthesis workflow, a hypothetical signaling pathway for

investigation, and the logical relationship of 4-Methoxy-2,5-dimethylbenzaldehyde in drug

discovery.
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Caption: Experimental workflow for the synthesis of chalcones.
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Caption: Hypothetical PI3K/Akt signaling pathway.
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Caption: Logical relationship in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy 4-Methoxy-2,5-dimethylbenzaldehyde | 6745-75-1 [smolecule.com]

« To cite this document: BenchChem. [Commercial suppliers of 4-Methoxy-2,5-
dimethylbenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293634#commercial-suppliers-of-4-methoxy-2-5-
dimethylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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